![molecular formula C8H13ClO3S B2369428 (5-Cyclopropyloxolan-2-yl)methanesulfonyl chloride CAS No. 2137738-16-8](/img/structure/B2369428.png)
(5-Cyclopropyloxolan-2-yl)methanesulfonyl chloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(5-Cyclopropyloxolan-2-yl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 2137738-16-8 . It has a molecular weight of 224.71 . The compound is in liquid form and is stored at temperatures below -10°C .
Molecular Structure Analysis
The IUPAC name for this compound is (5-cyclopropyltetrahydrofuran-2-yl)methanesulfonyl chloride . The InChI code for this compound is 1S/C8H13ClO3S/c9-13(10,11)5-7-3-4-8(12-7)6-1-2-6/h6-8H,1-5H2 .Physical And Chemical Properties Analysis
“(5-Cyclopropyloxolan-2-yl)methanesulfonyl chloride” is a liquid . It is stored at temperatures below -10°C .Scientific Research Applications
Synthesis and Chemical Studies
- Synthesis and NMR Studies : Methanesulfonyl chloride demonstrates significant solvolytic reactions, revealing insights into its reaction mechanisms and kinetics, which are crucial for understanding its behavior in various chemical environments (Choi et al., 2000).
- Applications in Electrochemistry : This compound forms a room temperature ionic liquid with AlCl3, showing notable electrochemical properties when used with vanadium pentoxide. This has implications for potential cathode materials in energy storage (Su et al., 2001).
- Chemical Reactions and Structure Analysis : Its reaction with certain compounds produces interesting chemical structures, as evidenced by crystallography and NMR studies, contributing to the field of synthetic chemistry (Upadhyaya et al., 1997).
Industrial and Synthetic Applications
- Synthesis of Methyl Sulfonamide : Methanesulfonyl chloride is used as a raw material for synthesizing methylsulfonamide, a compound with various industrial applications, demonstrating its role in practical chemical synthesis (Zhao Li-fang, 2002).
- Synthesis of Antineoplastic Agents : It's used in the synthesis of analogs of clomesone, a compound with antineoplastic properties. This highlights its role in the development of potential cancer therapies (Shealy & Krauth, 1993).
Advanced Chemical Research
- Study of Electron Reduction : The compound’s electron reduction properties have been studied, revealing important information about the behavior of sulfonyl radicals in oxygenated solutions (Tamba et al., 2007).
- Transition-State Structures in Solvolysis : Investigations into its solvolysis in different solvents provide insights into SN2 mechanisms and transition-state structures, crucial for understanding complex chemical reactions (Yang et al., 1997).
Safety and Hazards
properties
IUPAC Name |
(5-cyclopropyloxolan-2-yl)methanesulfonyl chloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClO3S/c9-13(10,11)5-7-3-4-8(12-7)6-1-2-6/h6-8H,1-5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXXQBJFAZFBEBZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2CCC(O2)CS(=O)(=O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.71 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.